Cas no 65571-68-8 (4-(4-chlorophenyl)-5-methyl-1H-imidazole)

• Product Name: 4-(4-chlorophenyl)-5-methyl-1H-imidazole
• CAS No: 65571-68-8
• MF: C₁₀H₉ClN₂
• MW: 192.644860982895
• MDL: MFCD00866069
• CID: 962120
• PubChem ID: 71967
• Update Time: 2025-10-28

4-(4-chlorophenyl)-5-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• Lofemizole
• 4-(4-Chloro-phenyl)-5-methyl-1H-imidazole
• 4-(4-chlorophenyl)-5-methyl-1H-imidazole
• Lofemizol
• Lofemizol [INN-Spanish]
• Lofemizole [INN]
• Lofemizolum
• Lofemizolum [INN-Latin]
• UNII-D8G23FPC3P
• 4-(4-Chloro-phenyl)-5-methyl-1H-imidazole(Lofemizole)
• DB-073638
• MFCD00866069
• 1H-Imidazole, 4-(4-chlorophenyl)-5-methyl-
• Z1198155450
• 4-(P-CHLOROPHENYL)-5-METHYLIMIDAZOLE
• SR-01000945273
• SCHEMBL35441
• CHEMBL2111114
• Q27276243
• 65571-68-8
• DTXSID1057797
• DTXCID2031586
• NCGC00253764-01
• D8G23FPC3P
• MBKWNJVQSFBLQI-UHFFFAOYSA-N
• SR-01000945273-1
• EINECS 265-818-4
• CAS-65571-68-8
• AKOS006273972
• G28629
• NS00035891
• A835153
• Tox21_113877
• 5-(4-chlorophenyl)-4-methyl-1H-imidazole
• AB07516
• CS-0086496
• TS-09084
• EN300-155283

• MDL： MFCD00866069
• Inchi： 1S/C10H9ClN2/c1-7-10(13-6-12-7)8-2-4-9(11)5-3-8/h2-6H,1H3,(H,12,13)
• InChI Key： MBKWNJVQSFBLQI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(C)NC=N1

Computed Properties

• Exact Mass: 192.04500
• Monoisotopic Mass: 192.045426
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7
• XLogP3: 2.8

Experimental Properties

• Density: 1.246
• Boiling Point: 388.3°C at 760 mmHg
• Flash Point: 220.7°C
• Refractive Index: 1.603
• PSA: 28.68000
• LogP: 3.03850
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(4-chlorophenyl)-5-methyl-1H-imidazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-(4-chlorophenyl)-5-methyl-1H-imidazole

Introduction to 4-(4-chlorophenyl)-5-methyl-1H-imidazole (CAS No. 65571-68-8)

4-(4-chlorophenyl)-5-methyl-1H-imidazole, identified by its Chemical Abstracts Service (CAS) number 65571-68-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazole family, a class of molecules known for their diverse biological activities and applications in drug development. The structural features of 4-(4-chlorophenyl)-5-methyl-1H-imidazole, particularly the presence of a chloro-substituted phenyl ring and a methyl group at the 5-position of the imidazole core, contribute to its unique chemical properties and potential pharmacological effects.

The imidazole ring itself is a nitrogen-containing heterocycle that plays a crucial role in numerous biological processes. It is a key structural motif in many natural products and synthetic drugs, including antifungals, antivirals, and anticancer agents. The chloro-substituent at the para position of the phenyl ring in 4-(4-chlorophenyl)-5-methyl-1H-imidazole enhances its lipophilicity and may influence its interactions with biological targets. Additionally, the methyl group at the 5-position of the imidazole ring can affect the electronic properties of the molecule, potentially modulating its binding affinity and selectivity.

In recent years, there has been a growing interest in developing novel imidazole derivatives as therapeutic agents. The compound 4-(4-chlorophenyl)-5-methyl-1H-imidazole has been investigated for its potential applications in various therapeutic areas. One of the most promising areas of research involves its use as an intermediate in the synthesis of more complex pharmacophores. The structural framework of this compound provides a versatile platform for further chemical modifications, enabling the design of molecules with enhanced biological activity.

Recent studies have highlighted the pharmacological potential of 4-(4-chlorophenyl)-5-methyl-1H-imidazole in several disease models. For instance, research has suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. The chloro-substituted phenyl ring is particularly noteworthy, as it has been shown to interact with specific amino acid residues in target proteins, thereby modulating their function. This interaction can lead to downstream effects that may be therapeutically relevant.

The synthesis of 4-(4-chlorophenyl)-5-methyl-1H-imidazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors, followed by functional group transformations such as chlorination and methylation. The choice of starting materials and reaction conditions can significantly impact the efficiency of the synthesis, making it an important consideration for industrial-scale production.

From a computational chemistry perspective, 4-(4-chlorophenyl)-5-methyl-1H-imidazole has been subjected to various molecular modeling studies to elucidate its binding interactions with biological targets. These studies often involve docking simulations, which predict how the compound might bind to specific proteins or enzymes. By understanding these interactions at an atomic level, researchers can gain insights into the mechanisms by which this compound exerts its pharmacological effects.

The chemical stability of 4-(4-chlorophenyl)-5-methyl-1H-imidazole is another critical factor that influences its suitability for pharmaceutical applications. Factors such as solubility, melting point, and resistance to degradation under various conditions must be carefully evaluated. Stability studies help ensure that the compound remains effective throughout its shelf life and during storage or transport.

In conclusion, 4-(4-chlorophenyl)-5-methyl-1H-imidazole (CAS No. 65571-68-8) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for designing novel therapeutic agents. As research in this area continues to advance, it is likely that additional insights into the pharmacological properties and applications of this compound will emerge.